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Compound of Interest

Compound Name: Diethyl dimethylmalonate

Cat. No.: B162715

Essential Safety and Handling Guide for Diethyl
Dimethylmalonate

This guide provides immediate, essential safety protocols and logistical information for the
handling and disposal of Diethyl dimethylmalonate (CAS No. 1619-62-1) in a laboratory
setting. The following procedures are designed to ensure the safety of researchers, scientists,
and drug development professionals.

Hazard Identification and Personal Protective Equipment
(PPE)

Diethyl dimethylmalonate is a combustible liquid that can cause irritation to the skin, eyes,
and respiratory tract.[1][2] Ingestion or inhalation may be harmful.[1][2] Adherence to proper
PPE protocols is mandatory to minimize exposure risks.
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Hazard OSHA Hazard Class Precautionary Statement(s)
P210: Keep away from heat,
Flammability Combustible Liquid sparks, open flames, and hot

surfaces. No smoking.

Skin Irritation

May cause skin irritation

P264: Wash skin thoroughly
after handling. P280: Wear

protective gloves.

Eye Irritation

May cause eye irritation

P280: Wear eye

protection/face protection.

Ingestion

Harmful if swallowed

P270: Do not eat, drink or
smoke when using this
product. P301 + P312 + P330:
IF SWALLOWED: Call a
POISON CENTER/doctor if

you feel unwell. Rinse mouth.

Environmental

Avoid release to the

environment

P273: Avoid release to the

environment.

Personal Protective
Equipment (PPE)

Specification

Standard

Eye and Face Protection

Face shield and safety glasses

NIOSH (US) or EN 166 (EU)

approved

Skin Protection

Handle with gloves. Dispose of

contaminated gloves after use.

Inspect gloves prior to use.
Use proper glove removal

technique.

Respiratory Protection

Air-purifying respirators with
multi-purpose combination
(US) or type ABEK (EN 14387)
respirator cartridges. A full-face
supplied-air respirator is
recommended if it is the sole

means of protection.

NIOSH (US) or CEN (EU)

approved
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Operational and Disposal Plans

Handling and Storage:

Avoid contact with skin and eyes, and inhalation of vapor or mist.

Keep away from sources of ignition and prevent the buildup of electrostatic charge.

Store in a cool, dry, and well-ventilated place in a tightly sealed container.

Wash hands before breaks and at the end of the workday.
Spill Management:

o Evacuate and Ventilate: Immediately evacuate the area and ensure adequate ventilation.
Remove all sources of ignition.

« Containment: Prevent further leakage or spillage if it is safe to do so. Do not allow the
product to enter drains.

o Cleanup: Absorb the spill with an inert material (e.g., sand, vermiculite) and place it in a
suitable, closed container for disposal.[2]

Disposal:

» Dispose of the unused product and contaminated packaging in an approved waste disposal
plant.

e This combustible material may be burned in a chemical incinerator equipped with an
afterburner and scrubber.[1]

o Always follow local, state, and federal regulations for hazardous waste disposal.[2]

Emergency First Aid Procedures
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Exposure Route

First Aid Measures

Inhalation

Move the person to fresh air. If not breathing,

give artificial respiration. Consult a physician.

Skin Contact

Wash off with soap and plenty of water. Consult

a physician.

Eye Contact

Flush eyes with water as a precaution.

Ingestion

Do NOT induce vomiting. Never give anything
by mouth to an unconscious person. Rinse

mouth with water and consult a physician.

Workflow for Safe Handling of Diethyl

Dimethylmalonate
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Caption: Workflow for the safe handling of Diethyl dimethylmalonate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b162715#personal-protective-equipment-for-handling-
diethyl-dimethylmalonate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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